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Introduction

In the field of mechanobiology, understanding the forces at play within cellular membranes is
crucial for deciphering a host of physiological and pathological processes, including cell motility,
division, and signaling.[1][2][3] Membrane tension, a key physical parameter, governs many of
these events.[2][4] The Flipper-TR® probe is a sophisticated molecular tool designed to
specifically measure membrane tension in living cells.[5][6][7][8][9] This fluorogenic probe
inserts into the plasma membrane and reports on the tension between lipid layers through
changes in its fluorescence lifetime, which can be quantified using Fluorescence Lifetime
Imaging Microscopy (FLIM).[4][5][6][10]

Core Mechanism of Action

The functionality of Flipper-TR is rooted in its unique chemical structure and photophysical
properties. It is a "push-pull" small molecule built around a bis(dithienothiophene) core.[1] This
mechanophore possesses two fluorescent "flipper” groups that are twisted in relation to each
other in their ground state.[3][11][12]
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When Flipper-TR inserts into a cell membrane, the degree of twisting between these two
groups is influenced by the physical forces exerted by the surrounding lipid molecules.[13]

e Low Membrane Tension (Relaxed State): In a relaxed or low-tension membrane, the lipid
packing is less compact. This allows the Flipper-TR molecule to maintain a more twisted
conformation.[1]

o High Membrane Tension (Stressed State): As membrane tension increases, the lipids
become more tightly packed. This lateral compression exerts pressure on the Flipper-TR
molecule, causing it to adopt a more planar (untwisted) conformation.[1][11]

This change in conformation is the key to its function as a tension sensor. The planarity of the
molecule directly affects its electronic properties and, consequently, its fluorescence. Upon
excitation, the molecule undergoes an ultrafast planarization to a state known as the planar
intramolecular charge-transfer (PICT) state, which is the sole emissive state.[4] Conditions that
favor this planarization, such as increased membrane tension, lead to a higher quantum yield
and a longer fluorescence lifetime.[4] Conversely, in a more twisted state, non-radiative decay
pathways are more prevalent, resulting in a lower quantum yield and a shorter fluorescence
lifetime.[4]

Therefore, a longer fluorescence lifetime of Flipper-TR is indicative of a more planar
conformation, which directly correlates with higher membrane tension.[2][6] It's important to
note that changes in lipid composition can also affect the probe's lifetime, so this must be
considered in experimental design.[6][11]

Photophysical Properties and Data

The fluorescence lifetime of Flipper-TR is the primary readout for membrane tension.[5][6][7]
This parameter is measured using FLIM, a technique that distinguishes fluorophores based on
their excited-state decay time rather than their emission intensity.[4] This makes the
measurement robust and less susceptible to artifacts like photobleaching or variations in probe
concentration.[11]
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Property

Value

Notes

Excitation Wavelength (AAbs)

480 nm[6][7]

Can be excited with a common
488 nm laser.[6][7]

Emission Wavelength (AEm)

600 nm[6][7]

Emission is typically collected
in a window around this peak
(e.g., 575-625 nm).[6][7]

Fluorescence Lifetime (1)

2.8 - 7.0 ns[6][7]

The longer lifetime component
(tl1) is mechanosensitive and
used to report membrane
tension.[6][11]

Molar Extinction Coefficient

(emax)

1.66 x 10M MA-1 cmA-1 (in
DMSO)[6][7]

Quantum Yield (QY)

30% (in Acetyl acetate)[6][7]

Experimental Protocols

Measuring membrane tension with Flipper-TR requires careful sample preparation and

specialized microscopy. The following is a generalized protocol based on common practices

with cell cultures.

Reagent Preparation

» Stock Solution: Prepare a 1 mM stock solution of Flipper-TR by dissolving the contents of a

vial (e.g., 50 nmol) in an appropriate volume (e.g., 50 pL) of anhydrous dimethyl sulfoxide

(DMSO).[6][7]

o Storage: Store the stock solution at -20°C. It is recommended to use fresh, anhydrous

DMSO as moisture can reduce the shelf life of the probe.[6][7] Properly stored solutions are

stable for approximately 3 months.[6][7]

Cell Staining

o Cell Culture: Culture cells (e.g., HeLa, MDCK) on coverslips suitable for microscopy.
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Staining Solution: Dilute the 1 mM Flipper-TR stock solution in a phenol red-free imaging
medium to a final concentration of 50 nM to 1 pM.[13][14]

Incubation: Add the staining solution to the cells and incubate for at least 10-15 minutes at
37°C.[13][14]

No Wash Step Required: Flipper-TR is fluorogenic, meaning it is essentially non-fluorescent
in aqueous solution and only becomes fluorescent upon insertion into a lipid membrane.[5][8]
[13] Therefore, a wash step is not necessary.[14]

FLIM Imaging and Data Acquisition

Microscopy Setup: Use a FLIM system, commonly equipped with a time-correlated single
photon counting (TCSPC) device.[4][10]

Excitation: Excite the sample with a pulsed laser at 485 nm or 488 nm.[7]

Emission Collection: Collect the emitted photons through a bandpass filter, typically around
600/50 nm.[7]

Data Acquisition: Acquire photon arrival time data for each pixel in the region of interest.
Ensure sufficient photon counts are collected to generate reliable lifetime statistics.

Data Analysis

Lifetime Extraction: The collected photon histograms are fitted to extract fluorescence
lifetime values. Several methods can be used, including multi-exponential reconvolution
fitting, tail fitting, or phasor analysis.[4]

Biexponential Decay: Flipper-TR typically exhibits a double-exponential fluorescence decay.
[11] Two decay times, 11 and 12, are extracted from the fit.[6]

Tension Reporting: The longer lifetime component, 11, which typically ranges from 2.8 to 7.0
ns, is the one sensitive to membrane tension and is used for reporting.[6][11] A longer 11
value corresponds to higher membrane tension.[6] The shorter lifetime, 12 (0.5 to 2 ns), is
less suitable for this purpose.[6]
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Applications and Significance

The ability to quantify membrane tension in live cells opens up numerous avenues for research
and drug development.

Cell Biology: Flipper-TR has been used to study the role of membrane tension in processes
like cell migration, endocytosis, exocytosis, and cytoskeleton remodeling.[4][15]

o Disease Research: Altered membrane tension is a characteristic of certain diseases. For
example, cancer cells are known to have higher membrane tension than healthy cells, a
feature that could be explored for diagnostic or therapeutic purposes.[3]

» Drug Development: The probe can be used to screen for compounds that modulate
membrane tension, potentially identifying new drugs for a variety of conditions.

o Organelle-Specific Measurement: Derivatives of Flipper-TR have been developed to target
specific organelles like the endoplasmic reticulum, mitochondria, and lysosomes, allowing for
the investigation of membrane tension within these subcellular compartments.[1][16]

Conclusion

The Flipper-TR probe represents a significant advancement in the field of mechanobiology,
providing a reliable and quantitative method for measuring membrane tension in living systems.
Its mechanism, based on the tension-dependent planarization of a push-pull mechanophore,
allows for sensitive detection of changes in the lipid bilayer's physical state. By using FLIM,
researchers can gain valuable insights into the intricate interplay between mechanical forces
and biological function at the cellular and subcellular levels.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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